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Compound of Interest

Compound Name: Diphenyl terephthalate

Cat. No.: B044596

Core Chemical Properties of Diphenyl
Terephthalate

Diphenyl terephthalate is an organic compound that serves as a key monomer and building
block in the synthesis of various polymers, particularly polyesters like polyethylene
terephthalate (PET).[1] Its chemical identity is defined by its molecular formula and weight.

Molecular Formula and Weight

The fundamental quantitative data for diphenyl terephthalate are its molecular formula and
molecular weight. The molecular formula indicates the types and numbers of atoms in a single
molecule of the compound. The molecular weight is the mass of one mole of the substance.

Property Value Source
Molecular Formula C20H1404 [21[31[4]1[5][6]
Molecular Weight 318.32 g/mol [11[3]

This data is crucial for stoichiometric calculations in chemical reactions and for the analysis of
the compound's physical and chemical properties.[1] The structure consists of a central
terephthalate core with two phenyl ester groups.[1]

Note on Advanced Technical Data:
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The user request specified the inclusion of detailed experimental protocols and signaling
pathways. For a fundamental chemical compound like diphenyl terephthalate, these aspects
are not directly applicable in the context of determining its molecular weight and formula.

o Experimental Protocols: The determination of molecular weight and formula is typically
achieved through standard analytical techniques such as mass spectrometry and elemental
analysis. While these are experimental methods, they are routine procedures for chemical
characterization rather than complex, multi-step protocols that would be detailed in a
whitepaper.

» Signaling Pathways: Signaling pathways are biological processes and are not relevant to the
chemical properties of a simple organic compound like diphenyl terephthalate.

Visualizations such as Graphviz diagrams are also not applicable for representing the simple
molecular data of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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